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Compound of Interest

Compound Name: Bondlite

Cat. No.: B1166798

Disclaimer: The following protocols are generalized methods for aging resin-based adhesive
specimens. These have been synthesized from various studies on materials similar to resin-
based adhesives. Researchers should adapt and validate these protocols for their specific
Bondlite product and intended application.

Introduction

The long-term performance and durability of bonded assemblies are critical for ensuring the
safety and efficacy of many products. Environmental factors such as temperature, humidity,
and chemical exposure can significantly impact the integrity of the adhesive bond over time.[1]
Therefore, it is essential to subject bonded specimens to artificial aging protocols to simulate
long-term service conditions and predict their performance. These application notes provide
detailed protocols for various laboratory aging methods applicable to Bondlite-bonded
specimens.

The primary mechanisms of degradation in adhesive joints include plasticization,
hydration/swelling, microcracking, and weakening of the adhesive-adherend interface due to
environmental factors.[2] Accelerated aging is a common practice to simulate these effects in a
shorter timeframe by using elevated temperatures, humidity, or chemical concentrations.[3]

Thermal Aging (Thermocycling)

Thermal cycling is a widely used method to simulate the thermal stresses experienced by
bonded joints due to temperature fluctuations in their service environment.[4] This process can
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induce micro-cracking and degradation of the bond interface.

Experimental Protocol

e Specimen Preparation: Prepare Bondlite-bonded specimens according to the
manufacturer's instructions. Ensure complete curing of the adhesive before commencing the
aging protocol.

o Thermocycling Apparatus: Utilize a thermocycling machine with two water baths maintained
at different temperatures.

e Cycling Parameters:
o Temperature Range: A common temperature range is 5°C to 55°C.[4][5]

o Dwell Time: The time the specimen remains in each water bath. A dwell time of 20-30
seconds is frequently used, though longer times may be necessary for larger specimens to
ensure the core temperature is reached.[4][5]

o Transfer Time: The time taken to move the specimen between the two baths. This should
be minimized.

o Number of Cycles: The total number of cycles can vary depending on the desired level of
aging. Common cycle counts range from 5,000 to 20,000 cycles.[5][6] For example,
studies have shown significant decreases in bond strength after 5,000 thermocycles.[7]

o Post-Aging Evaluation: After completion of the thermocycling protocol, remove the
specimens and store them in distilled water at 37°C for 24 hours before conducting
mechanical testing (e.g., shear bond strength, tensile bond strength).

Experimental Workflow for Thermal Aging
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Workflow for the thermal aging protocol.

Humidity Aging (Hydrothermal Aging)
Humidity aging is crucial for evaluating the effect of moisture on the bond strength, as water
can act as a plasticizer and lead to hydrolytic degradation of the adhesive and the interface.[1]

[8]
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Experimental Protocol

e Specimen Preparation: Prepare and cure Bondlite-bonded specimens as per the standard
procedure.

e Aging Environment:

o Water Immersion: Submerge the specimens in distilled water or artificial saliva at a
constant temperature, typically 37°C, to simulate oral conditions.[9] Aging durations can
range from 24 hours to several months.[8][10]

o Controlled Humidity: Place the specimens in an environmental chamber with controlled
temperature and relative humidity (RH). A common condition is 82°C and 85% RH.[11] It is
important to maintain a constant relative humidity, as changes can affect the moisture
content within the polymer.[12]

e Duration: The duration of aging can vary from a few days to over a year. For example,
studies have evaluated bond strength after 6 and 12 months of storage in artificial saliva.[8]
[10]

e Post-Aging Evaluation: Following the aging period, perform mechanical tests to assess the
retention of bond strength.

Data on Humidity Aging Effects on Bond Strength
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Initial Aged
Adhesive Aging . Bond Bond Percent Referenc
. Duration
Type Condition Strength Strength Decrease e
(MPa) (MPa)
Self- o
Artificial
adhesive )
] Saliva at 6 months ~15.5 ~11.5 ~25.8% [10]
resin
37°C
cement
Universal Artificial
resin Saliva at 6 months ~22.0 ~20.0 ~9.1% [10]
cement 37°C
Glass
) Water at
ionomer 12 months ~8.0 ~7.0 ~12.5% [8]
37°C
cement
Self-
adhesive Water at
_ 12 months  ~10.0 ~6.0 ~40.0% [8]
resin 37°C
cement

Chemical Aging

Chemical aging protocols are designed to assess the resistance of the bonded joint to various
chemical environments it might encounter during its service life. For dental applications, this
often involves exposure to acidic solutions.

Experimental Protocol

e Specimen Preparation: Prepare and cure Bondlite-bonded specimens.
e Chemical Solutions:
o Artificial Saliva: A commonly used medium for dental applications.[10][13]

o Citric Acid: To simulate acidic food and beverage exposure. A typical protocol involves
immersion in a citric acid solution for a specified period.[13]
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o Other Chemicals: Depending on the application, other chemicals such as solvents, acids,
and bases may be used.[14] It is crucial to test for the specific chemical environment the
bonded joint will be exposed to.[14]

e Exposure Conditions:
o Temperature: Typically maintained at 37°C for dental applications.

o Duration: Can range from 24 hours to several months. One study evaluated the effects of
storage in citric acid for 180 days.[13]

o Post-Aging Evaluation: After exposure, rinse the specimens with distilled water and proceed
with mechanical testing.

Logical Relationship of Factors in Chemical Aging

Influencing Factors

Chemical Agent

Click to download full resolution via product page

& Bond Degradation

Factors influencing chemical degradation of bonded specimens.
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Accelerated Artificial Aging (AAA)

AAA protocols combine multiple environmental stressors, such as UV light, temperature, and
humidity, to simulate the overall aging process in an accelerated manner.[15] This method is
particularly useful for evaluating the color stability and surface hardness of materials.[16]

Experimental Protocol

e Specimen Preparation: Prepare and cure Bondlite-bonded specimens.

o AAA Chamber: Use an accelerated aging chamber capable of controlling UV irradiation,
temperature, and humidity.

o Exposure Cycle: Atypical cycle might involve alternating periods of UV exposure and
condensation at a controlled temperature. For example, a cycle could consist of 4 hours of
UV exposure followed by 4 hours of condensation.[5]

» Duration: The total exposure time can vary. For instance, some studies have used 100 hours
of xenon light exposure.[5]

o Post-Aging Evaluation: After the AAA protocol, evaluate properties such as color change
(using a spectrophotometer), surface hardness, and bond strength.[15][16]

Data on Accelerated Aging Effects on Color Stability
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Resin . Color .
Aging . Perceptible
Cement . Duration Change Reference
Condition Change
Type (AE)
Xenon light,
Light-cured 5000 100 hours 1.11 No [5]
thermocycles
Xenon light,
Dual-cured 5000 100 hours 3.56 Yes [5]
thermocycles
Porcelite Accelerated N No (one
) 179 hours Not specified ] [17]
cement Aging exception)
Accelerated B Yes (5 of 6
3M cement ) 179 hours Not specified [17]
Aging shades)

Summary of Key Considerations for Aging
Protocols

Material Specificity: The choice of aging protocol and parameters should be tailored to the
specific type of Bondlite adhesive and the substrates being bonded.

Application Environment: The aging conditions should simulate the actual service
environment as closely as possible.[9]

Control Specimens: Always include a control group of un-aged specimens for baseline
comparison.

Multiple Aging Methods: Employing a combination of different aging methods can provide a
more comprehensive understanding of the long-term performance of the bonded joint.[9]

Mechanical Testing: Post-aging evaluation should include appropriate mechanical tests to
quantify the degradation of bond strength and other relevant properties. Common tests
include shear bond strength and microtensile bond strength tests.[18][19]
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By following these detailed protocols, researchers, scientists, and drug development
professionals can effectively evaluate the long-term durability and performance of Bondlite-
bonded specimens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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